Cas no 851107-86-3 (4,5-diamino-2,3-dihydroinden-1-one)
851107-86-3 structure
Product Name:4,5-diamino-2,3-dihydroinden-1-one
CAS No:851107-86-3
MF:C9H10N2O
MW:162.188501834869
CID:717019
PubChem ID:16082548
Update Time:2025-04-19
4,5-diamino-2,3-dihydroinden-1-one Chemical and Physical Properties
Names and Identifiers
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- 4,5-diamino-2,3-dihydroinden-1-one
- 1H-Inden-1-one, 4,5-diamino-2,3-dihydro-
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- Inchi: 1S/C9H10N2O/c10-7-3-1-5-6(9(7)11)2-4-8(5)12/h1,3H,2,4,10-11H2
- InChI Key: RHTOCKZWDSKUNK-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC(=C(C=2CC1)N)N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 69.1Ų
4,5-diamino-2,3-dihydroinden-1-one Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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